Cas no 954609-70-2 (4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide
• CAS No: 954609-70-2
• MF: C₁₈H₁₈BrFN₂O₃S
• MW: 441.314526081085
• CID: 5850858
• PubChem ID: 16919877
• Update Time: 2025-10-05

4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-N-[[1-[(4-fluorophenyl)methyl]-5-oxo-3-pyrrolidinyl]methyl]-
• F2371-0328
• 4-bromo-N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide
• AKOS024643911
• 954609-70-2
• 4-bromo-N-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• 4-bromo-N-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide
• 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide

• Inchi： 1S/C18H18BrFN2O3S/c19-15-3-7-17(8-4-15)26(24,25)21-10-14-9-18(23)22(12-14)11-13-1-5-16(20)6-2-13/h1-8,14,21H,9-12H2
• InChI Key： JFZAUNFFMVSGIT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(CC3=CC=C(F)C=C3)C2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 440.02055g/mol
• Monoisotopic Mass: 440.02055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 601.4±65.0 °C(Predicted)
• pka: 10.47±0.50(Predicted)

Additional information on 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide

Recent Advances in the Study of 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide (CAS: 954609-70-2)

The compound 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide (CAS: 954609-70-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The presence of both bromo and fluoro substituents, along with the sulfonamide moiety, suggests that this compound may exhibit interesting pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation.

Recent research has focused on the synthesis and optimization of 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have been critical in ensuring the reliability of subsequent biological assays and in vivo studies, which are essential for understanding the compound's therapeutic potential.

In vitro studies have demonstrated that 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide exhibits promising inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, the compound has shown significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This finding suggests that the compound could be a potential candidate for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

Further investigations into the compound's mechanism of action have revealed its ability to modulate certain G-protein coupled receptors (GPCRs), which are known to play a crucial role in various physiological processes. Molecular docking studies have provided insights into the binding interactions between the compound and these receptors, highlighting the importance of the bromo and fluoro substituents in stabilizing these interactions. These findings have opened new avenues for the design of more potent and selective GPCR modulators, with potential applications in neurology and oncology.

In addition to its enzyme inhibitory and receptor modulatory activities, 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide has also been evaluated for its pharmacokinetic properties. Preliminary studies indicate that the compound exhibits favorable absorption and distribution profiles, although its metabolic stability and elimination half-life require further optimization. These pharmacokinetic parameters are critical for determining the compound's suitability as a drug candidate and will guide future structural modifications to enhance its bioavailability and therapeutic efficacy.

Despite the promising results, several challenges remain in the development of 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide as a therapeutic agent. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 4-bromo-N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)benzene-1-sulfonamide represents a promising lead compound in the field of medicinal chemistry, with potential applications in inflammation, neurology, and oncology. Continued research into its biological activity, mechanism of action, and pharmacokinetic properties will be crucial for realizing its full therapeutic potential. The insights gained from these studies will not only contribute to the development of this specific compound but also inform the design of novel sulfonamide derivatives with enhanced pharmacological profiles.